N-(5-fluoro-2-methylphenyl)cyclohexanecarboxamide
Overview
Description
N-(5-fluoro-2-methylphenyl)cyclohexanecarboxamide, also known as FMe-CAM, is a compound that has gained significant attention in the field of scientific research. This compound has shown promising results in various studies and has potential applications in the field of medicine and biochemistry.
Mechanism of Action
N-(5-fluoro-2-methylphenyl)cyclohexanecarboxamide is believed to exert its effects through the modulation of the endocannabinoid system. Specifically, it has been shown to inhibit the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of endocannabinoids such as anandamide. By inhibiting FAAH, N-(5-fluoro-2-methylphenyl)cyclohexanecarboxamide increases the levels of endocannabinoids, which can then bind to cannabinoid receptors and exert their effects.
Biochemical and Physiological Effects
Studies have shown that N-(5-fluoro-2-methylphenyl)cyclohexanecarboxamide has anti-inflammatory and analgesic properties. It has been shown to reduce inflammation in animal models of arthritis and to alleviate pain in animal models of neuropathic pain. N-(5-fluoro-2-methylphenyl)cyclohexanecarboxamide has also been shown to affect the endocannabinoid system, which plays a crucial role in regulating various physiological processes such as pain perception, mood, appetite, and sleep.
Advantages and Limitations for Lab Experiments
One advantage of N-(5-fluoro-2-methylphenyl)cyclohexanecarboxamide is that it has shown promising results in various studies and has potential applications in the field of medicine and biochemistry. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on N-(5-fluoro-2-methylphenyl)cyclohexanecarboxamide. One direction is to further investigate its effects on the endocannabinoid system and to identify potential therapeutic applications. Another direction is to study its potential side effects and toxicity. Additionally, more research is needed to optimize the synthesis method of N-(5-fluoro-2-methylphenyl)cyclohexanecarboxamide and to develop more efficient and cost-effective methods for its production.
In conclusion, N-(5-fluoro-2-methylphenyl)cyclohexanecarboxamide is a compound that has shown promising results in various studies and has potential applications in the field of medicine and biochemistry. Its mechanism of action involves the modulation of the endocannabinoid system, and it has been shown to have anti-inflammatory and analgesic properties. However, more research is needed to fully understand its potential applications and limitations.
Scientific Research Applications
N-(5-fluoro-2-methylphenyl)cyclohexanecarboxamide has potential applications in the field of medicine and biochemistry. It has been studied for its anti-inflammatory and analgesic properties, as well as its potential as a treatment for neuropathic pain. N-(5-fluoro-2-methylphenyl)cyclohexanecarboxamide has also been studied for its effects on the endocannabinoid system, which plays a crucial role in regulating various physiological processes.
properties
IUPAC Name |
N-(5-fluoro-2-methylphenyl)cyclohexanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18FNO/c1-10-7-8-12(15)9-13(10)16-14(17)11-5-3-2-4-6-11/h7-9,11H,2-6H2,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FJEDIZMEPBNSSF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)NC(=O)C2CCCCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-fluoro-2-methylphenyl)cyclohexanecarboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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